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Compound of Interest

Compound Name: Tafluprost-d7

Cat. No.: B15143771 Get Quote

Essential Safety and Handling Guide for Tafluprost-
d7
This guide provides crucial safety and logistical information for the handling and disposal of

Tafluprost-d7, a deuterated analog of the prostaglandin F2α, Tafluprost. Adherence to these

procedures is essential to ensure the safety of laboratory personnel and the integrity of

research.

Hazard Identification and Summary
Tafluprost and its analogs are potent pharmaceutical compounds. While some formulations

may not be classified as hazardous under certain regulations, the pure substance has been

identified with specific health risks.[1][2] It is prudent to handle Tafluprost-d7 with care,

assuming it presents similar hazards to the parent compound.
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[3]

Serious Eye Irritation (Category 2A) Causes serious eye irritation.

Reproductive Toxicity (Category 1B) May damage fertility or the unborn child.[3][4]

Specific Target Organ Toxicity - Single Exposure

(Category 1)
Causes damage to organs.[4]

Specific Target Organ Toxicity - Repeated

Exposure (Category 1)

Causes damage to organs through prolonged or

repeated exposure.[4]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent accidental exposure. The level of PPE

required depends on the specific handling procedure.
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Procedure Gloves
Eye/Face

Protection
Lab Coat/Gown

Respiratory

Protection

Storage and

Transport

(unopened

container)

Single pair of

nitrile gloves
Safety glasses

Standard lab

coat

Not generally

required

Weighing and

Aliquoting

(powder)

Double-gloved

with

chemotherapy-

rated gloves[5][6]

Chemical splash

goggles and face

shield[2][7]

Disposable, low-

permeability

gown with tight-

fitting cuffs[5][6]

NIOSH-approved

respirator (e.g.,

N95) within a

ventilated

enclosure[2][8]

Solution

Preparation and

Handling

Double-gloved

with

chemotherapy-

rated gloves[5][6]

Chemical splash

goggles[7]

Disposable, low-

permeability

gown[5][6]

Recommended

to be performed

in a chemical

fume hood or

other ventilated

enclosure[2][4]

Waste Disposal

Double-gloved

with

chemotherapy-

rated gloves[5][6]

Safety glasses

with side

shields[2]

Disposable, low-

permeability

gown[5][6]

Not generally

required if

handling sealed

waste containers

Procedural Guidance for Handling Tafluprost-d7
The following step-by-step protocols are designed to minimize exposure and ensure a safe

laboratory environment.

PPE Donning and Doffing Sequence
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown: Put on a disposable, low-permeability gown, ensuring complete coverage.[5][6]
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Respiratory Protection: If required, don a NIOSH-approved respirator. Perform a seal check.

Eye and Face Protection: Put on safety goggles and a face shield if necessary.[2][7]

Gloves: Don the first pair of gloves, tucking the gown cuffs underneath. Don the second pair

of gloves over the gown cuffs.[6]

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves.

Gown: Remove the gown by rolling it down and away from the body, without touching the

outside.

Hand Hygiene: Perform hand hygiene.

Eye and Face Protection: Remove the face shield and goggles.

Respiratory Protection: Remove the respirator.

Inner Gloves: Remove the inner pair of gloves.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Tafluprost-d7 in a

laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

Risk Assessment

Assemble PPE

Prepare Handling Area
(e.g., Fume Hood)

Don PPE

Weigh/Prepare
Tafluprost-d7

Perform Experiment

Secure Compound

Decontaminate Surfaces

Segregate Waste

Doff PPE

Dispose of Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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